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Compound of Interest

3-Fluoro-2-methylphenylboronic
Compound Name:

acid
CAS No.: 163517-61-1
Cat. No.: B060873

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-Fluoro-2-
methylphenylboronic acid (CAS No. 163517-61-1). The information is intended to assist
researchers, scientists, and drug development professionals in the safe handling, storage, and
use of this compound.

Chemical and Physical Properties

3-Fluoro-2-methylphenylboronic acid is a substituted phenylboronic acid derivative. Boronic
acids are notable for their utility in organic synthesis, particularly in Suzuki-Miyaura cross-
coupling reactions, and for their potential applications in medicinal chemistry. The physical and
chemical properties of this compound are summarized below.
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Property Value Source
Molecular Formula C7H8BFO2 PubChem[1]
Molecular Weight 153.95 g/mol PubChem[1]
Appearance White to off-white powder or e
crystals
Melting Point 142-144 °C Echemi[3]
Boiling Point (Predicted) 286.8 +50.0 °C Echemi[3]
Density (Predicted) 1.20 £ 0.1 g/cm3 Echemi[3]
pKa (Predicted) 7.57 £0.58 Echemi[3]

Hazard Identification and Classification

3-Fluoro-2-methylphenylboronic acid is classified as a hazardous substance according to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The

primary hazards are related to skin and eye irritation, with a potential for respiratory irritation.

GHS Classification

GHS Hazard
Hazard Class Category Source
Statement
Skin 5 H315: Causes skin PubChem[1],
Corrosion/Irritation irritation Echemi[3]
Serious Eye oA H319: Causes serious  PubChem[1],
Damage/Eye Irritation eye irritation Echemi[3]
Specific Target Organ
o ] H335: May cause
Toxicity (Single 3 PubChem[1]

Exposure)

respiratory irritation

Hazard and Precautionary Statements
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Code Statement
H315 Causes skin irritation
H319 Causes serious eye irritation
H335 May cause respiratory irritation
Avoid breathing
P261 :
dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
280 Wear protective gloves/eye protection/face
protection.
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel

P312

unwell.

If skin irritation occurs: Get medical
P332 + P313 ) )

advice/attention.

If eye irritation persists: Get medical
P337 + P313 i )

advice/attention.

Take off contaminated clothing and wash it
P362 + P364

before reuse.

Store in a well-ventilated place. Keep container
P403 + P233 )

tightly closed.
P405 Store locked up.

© 2026 BenchChem. All rights reserved.

3/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Dispose of contents/container to an approved
P501

waste disposal plant.

Data compiled from PubChem and other chemical supplier safety data sheets.

Toxicological Information

Detailed toxicological studies for 3-Fluoro-2-methylphenylboronic acid are not readily
available in the public domain. However, data from analogous compounds can provide some
insight. For the parent compound, phenylboronic acid, the oral LD50 in rats is 740 mg/kg,
indicating moderate acute toxicity if swallowed.[2][4][5][6] Most boronic acids are reported to
have low toxicity.[7] The primary health concerns for 3-Fluoro-2-methylphenylboronic acid,
as indicated by its GHS classification, are its irritant properties.
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Caption: Logical workflow for hazard identification and first aid response.

Experimental Protocols
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Given the classification of this compound as a skin irritant, a relevant experimental protocol is
the in vitro skin irritation test. The following is a generalized methodology based on the OECD
Test Guideline 439.[1][8][9]

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (Based on OECD 439)

Objective: To identify substances that have the potential to cause skin irritation. This is
determined by measuring the cytotoxicity of the test substance on a reconstructed human
epidermis model.

Materials:

e Reconstructed Human Epidermis (RhE) tissue models (e.g., EpiDerm™, epiCS®,
SkinEthic™ RHE).[3][9]

e Assay medium appropriate for the RhE model.

o Test substance: 3-Fluoro-2-methylphenylboronic acid.

» Negative control: Phosphate-buffered saline (PBS) or water.[10]

» Positive control: 5% aqueous solution of Sodium Dodecyl Sulfate (SDS).[10]

o MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) at 0.5-1 mg/mL.
[11][12]

 |Isopropanol or other suitable solvent to extract formazan.
o Multi-well plates (e.g., 6-well, 24-well).

» Sterile swabs and forceps.

e Spectrophotometer (plate reader).

Procedure:
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e Pre-incubation: Upon receipt, the RhE tissues are pre-incubated in the provided assay
medium for a specified period (e.g., overnight) at 37°C and 5% CO2 to allow them to
equilibrate.[10]

o Application of Test Substance: A defined amount of the test substance (e.g., 25 uL of a liquid
or 25 mg of a solid, moistened with a small amount of solvent) is applied topically to the
surface of the RhE tissue.[3] Triplicate tissues are typically used for each test substance,
negative control, and positive control.

o Exposure: The tissues are exposed to the test substance for a defined period, for example,
60 minutes at 37°C.[10]

» Rinsing: After the exposure period, the test substance is carefully removed from the tissue
surface by thorough rinsing with PBS.[12]

e Post-incubation: The rinsed tissues are transferred to fresh assay medium and incubated for
a post-exposure period, typically 42 hours, to allow for the development of cytotoxic effects.
[10]

 Viability Assessment (MTT Assay):

o After the post-incubation period, the tissues are transferred to a solution of MTT and
incubated for approximately 3 hours at 37°C.[12]

o Viable cells in the tissue will reduce the yellow MTT to a blue-purple formazan precipitate.
o The formazan is then extracted from the tissues using a solvent like isopropanol.[12]

» Quantification: The optical density (OD) of the extracted formazan solution is measured
using a spectrophotometer at a wavelength of around 570 nm.[12]

o Data Analysis: The cell viability for each tissue is calculated as a percentage relative to the
mean of the negative control tissues.

o % Viability = (OD_test_substance / OD_negative_control) * 100

Classification:
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e Irritant (GHS Category 2): If the mean cell viability is less than or equal to 50%.[9][11]

» Non-irritant: If the mean cell viability is greater than 50%.[9][11]

Preparation
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Caption: Workflow for the in vitro skin irritation test (OECD 439).

Biological Activity and Signaling Pathways

While specific signaling pathways disrupted by 3-Fluoro-2-methylphenylboronic acid have
not been detailed in the literature, the broader class of phenylboronic acids is known to interact
with biological systems. Their ability to reversibly bind to cis-diols is a key feature, allowing
them to interact with saccharides, glycoproteins, and ribonucleosides. This interaction is the
basis for their investigation in various therapeutic areas. For instance, some boronic acid
derivatives act as enzyme inhibitors by binding to active site residues. The antifungal drug
Tavaborole, a benzoxaborole, functions by inhibiting leucyl-tRNA synthetase (LeuRS).[13]
Fluorinated phenylboronic acids, in particular, exhibit enhanced Lewis acidity, which can
potentiate their biological activity.[13]

The irritant effect of 3-Fluoro-2-methylphenylboronic acid is likely due to its chemical
reactivity, leading to localized cellular damage upon contact with skin or mucous membranes.
This can trigger an inflammatory response, but a specific, well-defined signaling cascade for
this compound is not documented.

Safe Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust.

* Ensure eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH-approved particulate respirator.
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Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated place.
o Keep away from incompatible materials such as strong oxidizing agents.
Disposal:

o Dispose of waste in accordance with local, regional, and national regulations. Do not allow to
enter drains or waterways.

Conclusion

3-Fluoro-2-methylphenylboronic acid is a valuable research chemical with defined hazards,
primarily as a skin and eye irritant. Adherence to standard laboratory safety protocols, including
the use of appropriate personal protective equipment and engineering controls, is essential for
its safe handling. While detailed toxicological data and specific biological pathway information
are limited, the general properties of phenylboronic acids suggest a potential for biological
interactions that warrant careful handling and further investigation in a research context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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